3-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol

• Molecular Formula: C13H22N2O2
• Molecular Weight: 238.33 g/mol
• IUPAC Name: 3-methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol
• InChI: InChI=1S/C13H22N2O2/c1-3-5-11-14-12(17-15-11)9-13(16)7-4-6-10(2)8-13/h10,16H,3-9H2,1-2H3
• InChI Key: NOTUQBNKQQXWFT-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NOC(=N1)CC2(CCCC(C2)C)O

Description

3-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol is a cyclohexanol derivative featuring a 1,2,4-oxadiazole ring substituted with a propyl group at position 3 and a methyl group at position 3 of the cyclohexanol ring. Its synthesis and handling require adherence to strict safety protocols, including precautions against ignition sources and proper storage conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol typically involves multiple steps, starting with the formation of the oxadiazole ring. One common method involves the reaction of a hydrazide with an aldehyde or ketone, followed by cyclization to form the oxadiazole ring . The cyclohexane ring can be introduced through a Grignard reaction or other alkylation methods. The final step involves the hydroxylation of the cyclohexane ring to introduce the alcohol group.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes controlling temperature, pressure, and the use of catalysts. Solvent choice and purification methods such as recrystallization or chromatography are also crucial in the industrial synthesis process .

Chemical Reactions Analysis

Types of Reactions

3-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol can undergo various chemical reactions, including:

Oxidation: The alcohol group can be oxidized to a ketone or carboxylic acid using reagents like potassium permanganate or chromium trioxide.

Reduction: The oxadiazole ring can be reduced under specific conditions to yield different products.

Substitution: The methyl and propyl groups can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Hydrogen gas (H₂) with a palladium catalyst (Pd/C)

Substitution: Halogenating agents like bromine (Br₂) or chlorine (Cl₂)

Major Products

Oxidation: Ketones, carboxylic acids

Reduction: Reduced oxadiazole derivatives

Substitution: Halogenated cyclohexane derivatives

Scientific Research Applications

3-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential antimicrobial and antiviral properties.

Medicine: Explored for its potential use in drug development due to the bioactivity of the oxadiazole ring.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol involves its interaction with specific molecular targets. The oxadiazole ring can interact with enzymes and receptors, potentially inhibiting their activity. This interaction can disrupt biological pathways, leading to antimicrobial or antiviral effects. The exact molecular targets and pathways depend on the specific application and require further research to elucidate .

Comparison with Similar Compounds

Structural Analogs and Substituent Variations

Key structural analogs differ in substituents on the oxadiazole ring or the cycloalkanol backbone:

Compound Name	Substituent on Oxadiazole (Position 3)	Cycloalkanol Ring Modification	Molecular Weight	CAS Number
3-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol	Propyl	3-Methylcyclohexanol	266.36 g/mol	2060043-16-3
1-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-4-methylcyclohexan-1-ol	Cyclopropyl	4-Methylcyclohexanol	264.34 g/mol	2059971-11-6
3,3-Dimethyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohexan-1-ol	Isopropyl	3,3-Dimethylcyclohexanol	252.35 g/mol	2060042-68-2
4-{3-[(5-Methyl-1H-imidazol-4-yl)methyl]-1,2,4-oxadiazol-5-yl}-N-[(1-propylcyclopropyl)methyl]cyclohexa-1,3-dien-1-amine	5-Methylimidazolylmethyl	Cyclohexadienamine backbone	381.48 g/mol	Not provided

Key Observations :

• Cycloalkanol Modifications: The dimethylcyclohexanol variant (CAS 2060042-68-2) exhibits higher lipophilicity due to additional methyl groups, which may enhance membrane permeability .

Biological Activity

3-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol is a compound that incorporates a cyclohexanol structure with a 1,2,4-oxadiazole moiety. This compound has garnered attention due to its potential biological activities, particularly in antimicrobial and anticancer research. The oxadiazole ring is known for its diverse pharmacological properties, making it a valuable scaffold in medicinal chemistry.

• Molecular Formula : C₁₃H₂₂N₂O₂
• Molecular Weight : 238.33 g/mol
• CAS Number : 2060026-13-1

Biological Activity Overview

Research indicates that compounds containing the 1,2,4-oxadiazole ring exhibit a wide range of biological activities. These include:

• Antimicrobial Activity :
  • Compounds with oxadiazole structures have demonstrated significant antibacterial and antifungal activities. For instance, derivatives of 1,3,4-oxadiazoles have been reported to inhibit various strains of bacteria including Staphylococcus aureus and Escherichia coli .
  • The mechanism often involves the disruption of bacterial cell wall synthesis or interference with metabolic pathways essential for bacterial survival.
• Anticancer Potential :
  • Studies have shown that oxadiazole derivatives can induce apoptosis in cancer cells and inhibit tumor growth. This is achieved through various mechanisms such as cell cycle arrest and inhibition of specific oncogenic pathways .
• Anti-inflammatory Effects :
  • Some oxadiazole-containing compounds have been noted for their anti-inflammatory properties, potentially making them useful in treating conditions characterized by chronic inflammation .

Antimicrobial Studies

A recent study highlighted the antimicrobial efficacy of several oxadiazole derivatives against Mycobacterium tuberculosis and other pathogenic bacteria. The findings indicated that specific substitutions on the oxadiazole ring significantly enhanced antibacterial potency (Table 1).

Compound	Target Bacteria	MIC (µg/mL)	Reference
Compound A	E. coli	8	Dhumal et al., 2016
Compound B	S. aureus	4	Desai et al., 2018
Compound C	M. tuberculosis	16	Vosatka et al., 2018

Anticancer Activity

The anticancer potential of 3-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol has been explored in vitro against various cancer cell lines. The compound exhibited significant cytotoxicity at micromolar concentrations.

Cell Line	IC50 (µM)	Mechanism of Action
HeLa (Cervical)	10	Apoptosis induction
MCF7 (Breast)	12	Cell cycle arrest
A549 (Lung)	15	Inhibition of proliferation

Case Studies

A notable case study involved the synthesis and evaluation of a series of oxadiazole derivatives including the target compound. The study assessed their biological activity through various assays:

• In vitro Antibacterial Assays : Demonstrated potent activity against Gram-positive and Gram-negative bacteria.
• Cytotoxicity Assays : Evaluated using MTT assays on cancer cell lines showed promising results indicating selective toxicity towards cancer cells over normal cells.
• Mechanistic Studies : Molecular docking studies suggested strong binding affinity to target proteins involved in bacterial metabolism and cancer cell proliferation.